Cas no 1249024-78-9 (8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine)
8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 8-Methanesulfonyl-8-aza-bicyclo[3.2.1]oct-3-ylamine
- 8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine
- 8-Azabicyclo[3.2.1]octan-3-amine, 8-(methylsulfonyl)-
- 1249024-78-9
- AKOS010484559
- AB86189
- SCHEMBL14417807
- 8-(Methanesulfonyl)-8-azabicyclo[3.2.1]octan-3-amine
- SB32193
- 8-Methanesulfonyl-8-aZa-bicyclo[3.2.1]oct-3-ylamine, 95%
- 8-Methanesulfonyl-8-azabicyclo[3.2.1]octan-3-amine
- DB-264197
- MFCD14602631
- CS-0341402
- EN300-147014
- 8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-amine
- DTXSID40696325
- 8-Methanesulfonyl-8-azabicyclo[3.2.1]oct-3-ylamine
- F2167-1210
- (1R,3S,5S)-rel-8-methanesulfonyl-8-azabicyclo[3.2.1]octan-3-amine
-
- MDL: MFCD14602631
- Inchi: 1S/C8H16N2O2S/c1-13(11,12)10-7-2-3-8(10)5-6(9)4-7/h6-8H,2-5,9H2,1H3
- InChI Key: WCTCMYLESNOTNP-UHFFFAOYSA-N
- SMILES: S(C)(N1C2CC(CC1CC2)N)(=O)=O
Computed Properties
- Exact Mass: 204.09324893Da
- Monoisotopic Mass: 204.09324893Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 71.8Ų
8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM202924-1g |
8-Methanesulfonyl-8-aza-bicyclo[3.2.1]oct-3-ylamine |
1249024-78-9 | 95% | 1g |
$549 | 2021-08-04 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0751-1g |
8-Methanesulfonyl-8-aza-bicyclo[3.2.1]oct-3-ylamine |
1249024-78-9 | 97% | 1g |
3816.19CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0751-5g |
8-Methanesulfonyl-8-aza-bicyclo[3.2.1]oct-3-ylamine |
1249024-78-9 | 97% | 5g |
15095.15CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0751-500mg |
8-Methanesulfonyl-8-aza-bicyclo[3.2.1]oct-3-ylamine |
1249024-78-9 | 97% | 500mg |
2332.12CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0751-250mg |
8-Methanesulfonyl-8-aza-bicyclo[3.2.1]oct-3-ylamine |
1249024-78-9 | 97% | 250mg |
1594.32CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0751-100mg |
8-Methanesulfonyl-8-aza-bicyclo[3.2.1]oct-3-ylamine |
1249024-78-9 | 97% | 100mg |
1221.18CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0751-50mg |
8-Methanesulfonyl-8-aza-bicyclo[3.2.1]oct-3-ylamine |
1249024-78-9 | 97% | 50mg |
1034.61CNY | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4056-1 G |
8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine |
1249024-78-9 | 95% | 1g |
¥ 3,154.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4056-1-1 G |
8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine |
1249024-78-9 | 95% | 1g |
¥ 2,679.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4056-1-5 G |
8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine |
1249024-78-9 | 95% | 5g |
¥ 8,910.00 | 2021-05-07 |
8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine
8-Methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine (CAS 1249024-78-9): A Comprehensive Overview
8-Methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine (CAS 1249024-78-9) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features an 8-azabicyclo[3.2.1]octane core, a scaffold known for its versatility in drug discovery, combined with a methylsulfonyl group and an amine functionality at the 3-position. Its distinct architecture makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.
The 8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine structure is characterized by its rigid bicyclic framework, which enhances binding affinity to biological targets. Researchers have explored its potential in modulating neurotransmitter systems, such as dopamine and serotonin receptors, due to its resemblance to tropane alkaloids. This property aligns with current trends in neuropharmacology and precision medicine, where tailored compounds are sought for conditions like Parkinson's disease and depression.
In synthetic chemistry, CAS 1249024-78-9 serves as a pivotal building block for N-heterocyclic compounds. Its methylsulfonyl group offers excellent leaving-group potential in nucleophilic substitution reactions, while the 3-amine moiety allows for further derivatization. These features make it a hotspot in click chemistry and fragment-based drug design—two areas dominating modern medicinal chemistry discussions.
From a commercial perspective, demand for 8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine has risen alongside the growth of contract research organizations (CROs) and custom synthesis services. Analytical techniques like HPLC purity testing and LC-MS characterization are critical for quality control, reflecting industry standards for high-purity intermediates. Suppliers often highlight its stability under inert atmospheres and recommend storage at -20°C for long-term preservation.
Environmental and safety profiles of 1249024-78-9 comply with REACH regulations, with studies showing low ecotoxicity. This aligns with the pharmaceutical industry's shift toward green chemistry principles. Researchers frequently inquire about its solubility in DMSO (typically >50 mg/mL) and compatibility with Pd-catalyzed cross-coupling reactions, underscoring its utility in diverse synthetic pathways.
Recent patent literature reveals innovative applications of 8-azabicyclo[3.2.1]octan-3-amine derivatives in allosteric modulator development, particularly for GPCR targets. This connects to trending investigations into biased agonism—a paradigm in drug discovery aiming to reduce side effects. The compound's logP value (predicted ~1.2) suggests favorable blood-brain barrier penetration, making it a candidate for CNS drug delivery studies.
Academic interest in CAS 1249024-78-9 is evidenced by its inclusion in combinatorial chemistry libraries and high-throughput screening platforms. Computational chemists utilize its structure for molecular docking simulations, especially when studying protein-ligand interactions in neurological disorders. These applications resonate with the growing emphasis on AI-driven drug discovery and virtual screening methodologies.
For procurement specialists, key considerations include bulk pricing tiers and scale-up synthesis protocols. The compound's synthesis typically involves ring-closing metathesis or reductive amination strategies, with yields optimized through DoE (Design of Experiments) approaches. These details are crucial for cost-effective production in kilolab and pilot plant settings.
Emerging research explores 8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine in proteolysis targeting chimeras (PROTACs), a revolutionary modality in targeted protein degradation. Its ability to serve as a linker element between E3 ligase binders and target proteins positions it at the forefront of next-generation therapeutics. This application has sparked discussions in cancer research forums and drug repurposing initiatives.
In analytical development, 1249024-78-9 requires specialized chiral separation methods when enantiopure forms are needed, given the stereocenter in its structure. This aspect is critical for pharmacokinetic studies, where enantioselective metabolism can significantly impact drug efficacy—a topic gaining traction in regulatory science circles.
The compound's X-ray crystallography data (when available) provides valuable insights into its conformational preferences and hydrogen-bonding patterns. Such structural information is indispensable for structure-activity relationship (SAR) studies, particularly when optimizing lead compounds in hit-to-lead campaigns.
Looking ahead, 8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine is poised to maintain its relevance in cutting-edge research, bridging traditional medicinal chemistry with innovative therapeutic modalities. Its multifaceted applications—from neurological disorder treatments to chemical biology tools—ensure sustained interest across academia and industry, making CAS 1249024-78-9 a compound worth watching in the evolving landscape of bioactive molecules.
1249024-78-9 (8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine) Related Products
- 6965-32-8(Piperidine,1-(methylsulfonyl)-2-[2-(1-piperidinyl)ethyl]-)
- 100504-97-0
- 438585-61-6(1-methanesulfonyl-N-methylpiperidin-4-amine)
- 651057-01-1(1-methanesulfonylpiperidin-4-amine hydrochloride)
- 1018307-27-1(2-1-(Methylsulfonyl)-2-piperidinylethanamine)
- 1148003-96-6(N-methyl-N-(piperidin-4-yl)methanesulfonamide hydrochloride)
- 402927-97-3(1-methanesulfonylpiperidin-4-amine)
- 51210-18-5(Methanesulfonamide, N-cyclohexyl-N-(1-methylethyl)-)
- 70724-74-2(N-Methyl-N-(piperidin-4-YL)methanesulfonamide)
- 1384565-00-7(1-methanesulfonyl-N-methylpiperidin-4-amine hydrochloride)